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Compound of Interest

Compound Name: BI 99179

Cat. No.: B606103 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

disposal procedures for the research compound BI 99179, synthesized from general laboratory

safety protocols in the absence of a specific Safety Data Sheet (SDS).

It is critical to note that specific institutional and local regulations must always be followed.

Consult your institution's Environmental Health and Safety (EHS) department for guidance

tailored to your location and facilities.

General Disposal Procedures for BI 99179
As a potent and selective type I fatty acid synthase (FAS) inhibitor, BI 99179 should be handled

as a potentially hazardous chemical.[1][2][3][4] The following steps outline a general procedure

for its safe disposal.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired BI 99179 in its solid form should be collected in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing BI 99179, such as those prepared in Dimethyl Sulfoxide

(DMSO), should be collected in a separate, compatible hazardous waste container. Do not

mix with other solvent waste streams unless explicitly permitted by your EHS department.
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Contaminated Materials: All materials that have come into contact with BI 99179, including

personal protective equipment (PPE), pipette tips, and empty vials, should be disposed of as

hazardous solid waste. The first rinse of any container that held BI 99179 must be collected

and disposed of as hazardous waste.[5]

Step 2: Waste Collection and Storage

Use only approved, leak-proof, and chemically resistant containers for waste collection.

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "BI
99179". Include the concentration and solvent if applicable.

Keep waste containers securely closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.

Step 3: Disposal Request and Pickup

Once a waste container is full, or on a regular schedule, arrange for disposal through your

institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Key Data for Chemical Handling and Disposal
The following table summarizes the type of information crucial for the safe handling and

disposal of a chemical like BI 99179. This data is typically found in a compound's Safety Data

Sheet (SDS). In the absence of a specific SDS for BI 99179, this table serves as a template for

the information that should be sought from the supplier or your institution's safety office.
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Parameter Value/Information Source

Chemical Name

(1R,3S)-N-[4-(1,3-Benzoxazol-

2-yl)phenyl]-N-methyl-3-

(propanoylamino)cyclopentane

-1-carboxamide

[4]

CAS Number 1291779-76-4 [1][4]

Molecular Formula C23H25N3O3 [4]

Molar Mass 391.471 g·mol−1 [4]

Physical State Solid [1]

Solubility Soluble in DMSO [1]

Known Hazards

Potent enzyme inhibitor. Full

toxicological properties are not

known. Handle with caution.

[2][3]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.
General Laboratory Practice

Disposal Considerations

Dispose of as hazardous

chemical waste in accordance

with local, state, and federal

regulations.

General Laboratory Practice

Experimental Protocols: Waste Treatment
Specific chemical neutralization or deactivation protocols for BI 99179 are not publicly

available. Therefore, the primary and recommended method of disposal is through a licensed

hazardous waste disposal company arranged by your institution's EHS department. Under no

circumstances should BI 99179 or its solutions be disposed of down the drain or in regular

trash.[5]

Logical Workflow for BI 99179 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BI 99179 and associated waste materials.
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Caption: Disposal workflow for BI 99179.

By adhering to these general guidelines and consulting with local safety experts, researchers

can ensure the safe and responsible disposal of BI 99179, fostering a secure laboratory
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environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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